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Compound of Interest

Compound Name: 5-Bromofuran-2-carbonyl chloride

Cat. No.: B1334073 Get Quote

In-Depth Technical Guide: 5-Bromofuran-2-
carbonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and structural information for 5-Bromofuran-2-
carbonyl chloride, a chemical intermediate relevant in various synthetic applications.

Core Chemical Properties
The fundamental molecular attributes of 5-Bromofuran-2-carbonyl chloride are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

reaction planning.

Property Value

Chemical Formula C₅H₂BrClO₂[1][2][3][4]

Molecular Weight 209.42 g/mol [1][2]

CAS Number 26726-16-9[1][2][3]

Molecular Structure and Composition
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The molecular formula C₅H₂BrClO₂ indicates the elemental composition of 5-Bromofuran-2-
carbonyl chloride. A diagram illustrating the relationship between the molecular formula and

its constituent elements, along with the overall molecular weight, is provided below.
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Caption: Elemental composition of 5-Bromofuran-2-carbonyl chloride.

Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of 5-Bromofuran-2-
carbonyl chloride are typically found within peer-reviewed scientific literature and patent

filings. Researchers seeking to utilize this compound should consult scientific databases such

as SciFinder, Reaxys, or Google Scholar, using the CAS number (26726-16-9) for precise

searches. These resources provide access to publications detailing reaction conditions,

purification methods, and analytical data (e.g., NMR, HPLC, LC-MS)[5].

As a general starting point, the synthesis of acyl chlorides often involves the treatment of the

corresponding carboxylic acid with a chlorinating agent such as thionyl chloride or oxalyl

chloride. Subsequent use in synthesis, for example, in the formation of amides or esters, would

typically involve reaction with a nucleophile (an amine or alcohol, respectively) often in the

presence of a base.

Logical Workflow for Compound Information
Retrieval
The process of identifying and verifying the properties of a chemical compound like 5-
Bromofuran-2-carbonyl chloride follows a structured workflow. This involves querying
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databases with known identifiers to retrieve fundamental data, which is then used for

experimental design.
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Caption: Workflow for obtaining and applying chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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